Cas no 2171303-34-5 (4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid)

• Product Name: 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• CAS No: 2171303-34-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5995698
• PubChem ID: 165553658
• Update Time: 2025-06-07

4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid
• 4-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-3-carboxylic acid
• 2171303-34-5
• EN300-1574245

• Inchi： 1S/C27H32N2O6/c1-3-17(13-25(30)29(4-2)24-16-34-14-23(24)26(31)32)28-27(33)35-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-24H,3-4,13-16H2,1-2H3,(H,28,33)(H,31,32)/t17-,23?,24?/m0/s1
• InChI Key： PDSHBSCSNBZQTG-XWFFHEKESA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid

Introduction to 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid (CAS No. 2171303-34-5)

4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid, identified by its CAS number 2171303-34-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structure, combines elements of peptidomimetics and heterocyclic chemistry, making it a promising candidate for various therapeutic applications. The presence of a fluoren-9-yl moiety and an N-ethtyl group in its backbone suggests potential interactions with biological targets, while the oxolane ring introduces rigidity, enhancing stability and bioavailability.

The compound's structure is meticulously designed to mimic natural peptides while avoiding their inherent limitations, such as susceptibility to proteolytic degradation. This peptidomimetic approach has been increasingly explored in drug discovery due to its ability to bind to protein targets with high specificity and affinity. The (9H-fluoren-9-yl)methoxycarbonyl group, a common protective group in peptide synthesis, further underscores its synthetic sophistication and utility in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with greater accuracy. Studies indicate that the fluoren-9-yl moiety may interact with hydrophobic pockets of target proteins, while the amino and carboxylic acid functionalities engage in hydrogen bonding networks. Such interactions are critical for designing molecules with enhanced pharmacological properties.

In the realm of drug development, this compound has shown promise as a lead candidate for treating various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in these conditions. For instance, its interaction with specific kinases has been observed, suggesting potential therapeutic benefits in oncology. Additionally, its structural features may contribute to reduced toxicity compared to traditional small-molecule drugs.

The synthesis of 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is essential to maintain the stereochemical integrity of the (3S) configuration, which is critical for biological activity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound more efficiently than ever before.

One of the most exciting aspects of this molecule is its potential for further derivatization. By modifying functional groups such as the fluoren-9-yl moiety or introducing additional substituents, researchers can fine-tune its pharmacological properties. This flexibility makes it an attractive scaffold for structure-based drug design (SBDD) approaches. SBDD leverages high-resolution structural data from biological targets to guide the optimization process, leading to compounds with improved efficacy and selectivity.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. These compounds are known for their excellent photophysical properties, making them valuable tools in imaging techniques and photodynamic therapy. In addition to their optical characteristics, fluorene-based molecules often exhibit enhanced metabolic stability and bioavailability. These attributes are particularly relevant when designing drugs intended for oral administration or prolonged circulation in the bloodstream.

Current research efforts are focused on exploring the therapeutic potential of this compound in preclinical models. Animal studies have begun to reveal its pharmacokinetic profile and safety profile, providing crucial data for future clinical trials. The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like this one. By analyzing vast datasets of chemical structures and biological activities, computational models can predict which modifications will yield compounds with desired properties.

The development of novel pharmaceuticals is a highly interdisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 4-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-3-carboxylic acid exemplifies how interdisciplinary approaches can lead to breakthroughs in medicine. By combining synthetic expertise with computational tools and biological insights, researchers are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion,4-(3S)-N-ethyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamidooxolane}-3-carboxylic acid (CAS No. 2171303_34_5) represents a significant advancement in peptidomimetic chemistry with broad applications across multiple therapeutic areas. Its unique structural features position it as a valuable tool for drug discovery, particularly when leveraging modern computational methods for optimization. As research progresses, further insights into its mechanism of action and clinical efficacy will solidify its role as a promising therapeutic agent.